Cas no 1290541-27-3 (3-Ethynyl-3-methyloxetane)

• Product Name: 3-Ethynyl-3-methyloxetane
• CAS No: 1290541-27-3
• MF: C₆H₈O
• MW: 96.127121925354
• MDL: MFCD19441315
• CID: 1032154
• PubChem ID: 71464121
• Update Time: 2025-05-20

3-Ethynyl-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-Ethynyl-3-methyloxetane
• PB27224
• MFMBEVUFBLJCBC-UHFFFAOYSA-N
• EN300-180194
• AS-59379
• A903165
• DA-12904
• DTXSID50855901
• 1290541-27-3
• Oxetane, 3-ethynyl-3-methyl-
• AMY33725
• CS-0170795
• SY102676
• AKOS016011701
• F2147-2984
• MFCD19441315

• MDL： MFCD19441315
• Inchi： 1S/C6H8O/c1-3-6(2)4-7-5-6/h1H,4-5H2,2H3
• InChI Key： MFMBEVUFBLJCBC-UHFFFAOYSA-N
• SMILES： O1CC(C#C)(C)C1

Computed Properties

• Exact Mass: 96.057514874g/mol
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 90.3±29.0 ºC (760 Torr),
• Flash Point: -3.1±20.0 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),

Additional information on 3-Ethynyl-3-methyloxetane

3-Ethynyl-3-methyloxetane (CAS No. 1290541-27-3): A Versatile Building Block in Modern Chemical Synthesis

3-Ethynyl-3-methyloxetane (CAS No. 1290541-27-3) is a highly versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel pharmaceuticals, advanced materials, and functional polymers.

The chemical structure of 3-Ethynyl-3-methyloxetane consists of an oxetane ring with an ethynyl group and a methyl group attached to the same carbon atom. The oxetane ring, a four-membered cyclic ether, is known for its high reactivity and ability to undergo various chemical transformations. The presence of the ethynyl group adds further synthetic flexibility, enabling the compound to participate in a variety of reactions such as click chemistry, cross-coupling reactions, and polymerization processes.

In recent years, 3-Ethynyl-3-methyloxetane has been extensively studied for its potential in the synthesis of bioactive molecules. One notable application is in the development of prodrugs, where the ethynyl group can be used as a masked functional group that can be selectively activated under specific conditions. This approach has been particularly useful in improving the solubility and bioavailability of drugs, thereby enhancing their therapeutic efficacy.

Research published in the Journal of Medicinal Chemistry has highlighted the use of 3-Ethynyl-3-methyloxetane in the synthesis of novel anticancer agents. The compound's ability to form stable linkages with other bioactive molecules through click chemistry has enabled the creation of targeted drug delivery systems that can selectively release therapeutic agents at tumor sites. This has shown promising results in preclinical studies, demonstrating improved efficacy and reduced side effects compared to traditional chemotherapy.

Beyond pharmaceutical applications, 3-Ethynyl-3-methyloxetane has also found utility in materials science. Its reactivity and functional versatility make it an excellent monomer for the synthesis of advanced polymers with tailored properties. For instance, researchers at the University of California have utilized this compound to develop stimuli-responsive hydrogels with potential applications in tissue engineering and drug delivery systems.

The synthetic accessibility of 3-Ethynyl-3-methyloxetane is another factor contributing to its widespread use. Several efficient synthetic routes have been reported in the literature, including a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction and a palladium-catalyzed cross-coupling reaction. These methods provide high yields and excellent functional group tolerance, making it feasible to incorporate this compound into complex molecular architectures.

In addition to its synthetic utility, 3-Ethynyl-3-methyloxetane has been explored for its potential in supramolecular chemistry. The unique combination of the oxetane ring and the ethynyl group allows for the formation of well-defined supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π-stacking. This property has been leveraged to design self-assembling nanostructures with applications in nanotechnology and materials science.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 3-Ethynyl-3-methyloxetane can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 3-Ethynyl-3-methyloxetane (CAS No. 1290541-27-3) stands out as a highly valuable building block in modern chemical synthesis. Its unique structural features and synthetic versatility make it an indispensable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and optimize existing methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.